2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid

• IUPAC Name: 2-(3-ethoxycarbonylpyrazol-1-yl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H14N2O4/c1-4-16-8(13)7-5-6-12(11-7)10(2,3)9(14)15/h5-6H,4H2,1-3H3,(H,14,15)
• InChI Key: JXTIPYINKZHADZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1)C(C)(C)C(=O)O
• Molecular Formula: C10H14N2O4
• Molecular Weight: 226.23 g/mol

Description

2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid, also known as ECPP, is a compound that has been of interest to researchers due to its potential applications in the field of medicine. ECPP is a pyrazole derivative that has been synthesized using various methods, including the use of reagents such as ethyl acetoacetate and hydrazine hydrate. The compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins involved in inflammation or cancer growth. Additionally, 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid may interact with cell membranes, leading to changes in membrane fluidity and ion transport.
Biochemical and Physiological Effects:
2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid has been found to exhibit various biochemical and physiological effects. In addition to its anti-inflammatory and cytotoxic properties, the compound has been found to exhibit antioxidant activity, suggesting that it may be useful in the treatment of oxidative stress-related diseases. 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid has also been found to have an effect on the central nervous system, with studies suggesting that it may have a sedative effect.

Advantages and Limitations for Lab Experiments

2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid has several advantages for use in lab experiments. It is readily available and can be synthesized using relatively simple methods. Additionally, the compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research. However, there are also limitations to the use of 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid in lab experiments. The compound has not been extensively studied, and its mechanism of action is not fully understood. Additionally, the compound may have toxic effects at high doses, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid. One area of interest is the development of new anti-inflammatory drugs based on the compound. Additionally, further studies could explore the potential of 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid in cancer therapy and the development of new antibiotics. Future research could also focus on the mechanism of action of the compound and its potential interactions with other drugs or compounds. Finally, studies could explore the potential of 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid in the treatment of other diseases, such as neurodegenerative disorders or cardiovascular diseases.

Synthesis Methods

The synthesis of 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid has been achieved using different methods, including the use of ethyl acetoacetate and hydrazine hydrate. In one method, ethyl acetoacetate was reacted with hydrazine hydrate to form 3-(ethoxycarbonyl)pyrazole. The resulting compound was then reacted with 2-methylpropanoic acid to form 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid. Other methods have involved the use of different reagents, such as acetylacetone and thiosemicarbazide.

Scientific Research Applications

2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid has been the subject of various scientific studies due to its potential applications in the field of medicine. One study found that the compound exhibited anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Another study found that 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid had a cytotoxic effect on cancer cells, suggesting that it could be used in cancer therapy. Additionally, 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid has been found to exhibit antifungal and antibacterial properties, making it a promising candidate for the development of new antibiotics.